Cas no 2228134-23-2 (3,3-difluoro-1-4-(propan-2-yloxy)phenylcyclobutan-1-amine)

• Product Name: 3,3-difluoro-1-4-(propan-2-yloxy)phenylcyclobutan-1-amine
• CAS No: 2228134-23-2
• MF: C₁₃H₁₇F₂NO
• MW: 241.276990652084
• CID: 5952735
• PubChem ID: 165852779
• Update Time: 2025-05-25

3,3-difluoro-1-4-(propan-2-yloxy)phenylcyclobutan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3,3-difluoro-1-4-(propan-2-yloxy)phenylcyclobutan-1-amine
• 3,3-difluoro-1-[4-(propan-2-yloxy)phenyl]cyclobutan-1-amine
• EN300-1943949
• 2228134-23-2

• Inchi： 1S/C13H17F2NO/c1-9(2)17-11-5-3-10(4-6-11)12(16)7-13(14,15)8-12/h3-6,9H,7-8,16H2,1-2H3
• InChI Key： LPARLVCXMHSPIO-UHFFFAOYSA-N
• SMILES： FC1(CC(C2C=CC(=CC=2)OC(C)C)(C1)N)F

Computed Properties

• Exact Mass: 241.12782049g/mol
• Monoisotopic Mass: 241.12782049g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 35.2Ų

Additional information on 3,3-difluoro-1-4-(propan-2-yloxy)phenylcyclobutan-1-amine

Introduction to 3,3-difluoro-1-4-(propan-2-yloxy)phenylcyclobutan-1-amine (CAS No. 2228134-23-2)

3,3-difluoro-1-4-(propan-2-yloxy)phenylcyclobutan-1-amine, identified by the Chemical Abstracts Service Number (CAS No.) 2228134-23-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by a cyclobutane core, which is a prominent structural motif in drug design due to its unique conformational flexibility and potential for biological activity. The presence of fluorine atoms and an alkoxy group further enhances its pharmacological profile, making it a promising candidate for further exploration in therapeutic applications.

The structural features of 3,3-difluoro-1-4-(propan-2-yloxy)phenylcyclobutan-1-amine contribute to its potential as a bioactive molecule. The cyclobutane ring introduces a rigid yet adaptable scaffold that can interact with biological targets in a specific manner. Additionally, the fluorine substituents at the 3-position of the cyclobutane ring are known to modulate metabolic stability and binding affinity, which are critical factors in drug development. The propan-2-yloxy group at the para position of the phenyl ring adds another layer of complexity, potentially influencing solubility and pharmacokinetic properties.

In recent years, there has been growing interest in the development of novel compounds with cyclobutane moieties due to their ability to mimic natural products and exhibit unique biological activities. For instance, studies have shown that cyclobutane derivatives can serve as effective inhibitors of various enzymes and receptors involved in disease pathways. The specific arrangement of substituents in 3,3-difluoro-1-4-(propan-2-yloxy)phenylcyclobutan-1-amine makes it an intriguing candidate for further investigation in this context.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. Preliminary research suggests that molecules with similar structural features may interact with neurotransmitter receptors, offering a novel approach to modulate neuronal activity. The fluorine atoms in 3,3-difluoro-1-4-(propan-2-yloxy)phenylcyclobutan-1-amine could enhance binding affinity to these targets, potentially leading to more effective therapeutic outcomes. Furthermore, the alkoxy group may influence blood-brain barrier penetration, a critical factor for central nervous system drugs.

Another area of interest is the compound's potential role in anti-inflammatory therapies. Chronic inflammation is a hallmark of many diseases, and targeting inflammatory pathways has been a major focus in drug discovery. The unique structural attributes of 3,3-difluoro-1-(propan--2--yloxy)--4--phenylcyclobutan--1--amine may enable it to interact with inflammatory mediators or enzymes, thereby reducing inflammation. Current research is exploring how modifications at the cyclobutane ring and phenyl moiety can enhance anti-inflammatory effects without causing adverse side effects.

The synthesis of 3,3-difluoro--1--4--(propan--2--yloxy)phenylcyclobutan--1--amine presents both challenges and opportunities for synthetic chemists. The introduction of fluorine atoms requires precise control over reaction conditions to ensure high yield and purity. Additionally, the presence of multiple functional groups necessitates careful planning to avoid unwanted side reactions. However, advances in synthetic methodologies have made it increasingly feasible to construct such complex molecules efficiently. Techniques such as transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations have been particularly useful in assembling this type of structure.

Evaluation of CAS No. 2228134--23--2 involves rigorous testing under various conditions to assess its pharmacological properties. In vitro studies are conducted to determine binding affinities to target proteins and enzymes, while animal models provide insights into efficacy and safety profiles. These studies are essential for understanding how the compound interacts with biological systems and whether it exhibits desirable therapeutic effects.

The potential benefits of 3,3-difluoro--1--4--(propan--2--yloxy)phenylcyclobutan--1--amine extend beyond its primary applications. Its structural framework may inspire the design of related compounds with improved properties through medicinal chemistry optimization. By systematically modifying substituents or exploring alternative scaffolds based on this molecule's core structure, researchers can uncover novel bioactive entities with enhanced efficacy or reduced toxicity.

As research progresses, collaborations between academic institutions and pharmaceutical companies will be crucial for translating laboratory findings into clinical applications. The development pipeline for CAS No 2228134–23–2 will depend on sustained investment in both preclinical and clinical studies. Regulatory approvals will also play a significant role in determining whether this compound can progress from experimental research to market-ready therapies.

The future prospects for CAS No 2228134–23–2 appear promising given its unique structural features and potential biological activities. Continued exploration will likely reveal new therapeutic avenues where this compound or its derivatives could make significant contributions. By leveraging cutting-edge synthetic techniques alongside advanced pharmacological screening methods scientists can accelerate progress toward discovering effective treatments for unmet medical needs.